Cas no 324777-57-3 (1-((4-fluorophenyl)sulfonyl)-4-phenylpiperazine)

• Product Name: 1-((4-fluorophenyl)sulfonyl)-4-phenylpiperazine
• CAS No: 324777-57-3
• MF: C₁₆H₁₇FN₂O₂S
• MW: 320.381786108017
• CID: 3054510
• PubChem ID: 711091
• Update Time: 2025-04-21

1-((4-fluorophenyl)sulfonyl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-((4-fluorophenyl)sulfonyl)-4-phenylpiperazine
• HMS2426H24
• SMR000123246
• Cambridge id 5349086
• SR-01000474144
• Oprea1_070063
• AB00082069-01
• MLS000523268
• CHEMBL1438450
• STK049654
• 4-fluoro-1-[(4-phenylpiperazinyl)sulfonyl]benzene
• 324777-57-3
• CCG-19011
• 1-(4-fluorophenyl)sulfonyl-4-phenylpiperazine
• 1-(4-Fluoro-benzenesulfonyl)-4-phenyl-piperazine
• AG-690/12884216
• 1-(4-fluorobenzenesulfonyl)-4-phenylpiperazine
• AKOS000595586
• Oprea1_171256
• Z45509922
• SR-01000474144-1
• 1-[(4-fluorophenyl)sulfonyl]-4-phenylpiperazine

• Inchi： 1S/C16H17FN2O2S/c17-14-6-8-16(9-7-14)22(20,21)19-12-10-18(11-13-19)15-4-2-1-3-5-15/h1-9H,10-13H2
• InChI Key： KSUKZJPACONZCV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 320.09947712Da
• Monoisotopic Mass: 320.09947712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49Ų